8-Chloro-5,10-Dihydro-11h-Dibenzo[b,E][1,4]diazepin-11-One
Overview
Description
8-Chloro-5,10-Dihydro-11h-Dibenzo[b,E][1,4]diazepin-11-One is a useful intermediate for the preparation of pharmaceutical actives and fine chemicals . Its molecular formula is C13H9ClN2O .
Synthesis Analysis
Starting from 2-aminobenzoic acid and correspondingly substituted 2-chloronitrobenzenes, 5-substituted-aminoacyl-5,10-dihydro-11H-dibenzo [b,e] [1,4]diazepin -11- one derivatives with a differently high activity on ulcers were prepared . A series of thirteen 5H-dibenzo [b,e] [1,4]diazepin-11 (10H)-one structural derivatives has been synthesized and evaluated for anti-proliferative activity against five human cancer cell lines .Molecular Structure Analysis
The molecular weight of this compound is 244.67 g/mol . The InChI is 1S/C13H9ClN2O/c14-8-5-6-11-12 (7-8)16-13 (17)9-3-1-2-4-10 (9)15-11/h1-7,15H, (H,16,17) .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 244.67 g/mol and a molecular formula of C13H9ClN2O . The compound should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Structural Relationships : A study by Hasvold et al. (2008) investigated the synthesis and structure-activity relationships of Chk1 inhibitors based on a 5,10-dihydro-dibenzo[b,e][1,4]diazepin-11-one core, highlighting the importance of specific substitutions on the core structure for enhanced potency (Hasvold et al., 2008).
- Efficient Synthesis Methods : Bunce and Schammerhorn (2006) described efficient syntheses of dibenzo[b,f][1,4]oxazepin-11(10H)-one and related structures, using tandem reduction-lactamization sequences (Bunce & Schammerhorn, 2006).
Biological Activity and Applications
- Potential CNS Acting Agents : Capuano et al. (2007) designed a series of derivatives of 8-chloro-5H-dibenzo[b,e][1,4]diazepin-11-one as potential antipsychotic agents for treating schizophrenia, showing modest affinity for dopamine D4 and serotonin 5-HT2A receptors (Capuano et al., 2007).
- Cancer Therapeutics : Kumar et al. (2016) synthesized and evaluated dibenzo[b,e][1,4]diazepin-11-one derivatives for anti-proliferative activity against human cancer cell lines. One compound, in particular, exhibited potent tumor growth inhibition (Kumar et al., 2016).
Chemical Properties and Reactions
- Luminescence and Redox Properties : Tolpygin et al. (2012) synthesized a series of dibenzo[b,e][1,4]diazepin-1-ones, investigating their luminescence, complex formation, and redox properties. They found one derivative to be an effective and selective fluorescent chemosensor for Cd2+ cations (Tolpygin et al., 2012).
Novel Chemical Reactions
- Tandem Oxidative Conversion : Laha et al. (2014) developed a novel tandem oxidative conversion of dibenzo[b,e][1,4]diazepines to phenazines, highlighting a unique method for chemical transformation under transition-metal-free conditions (Laha et al., 2014).
Mechanism of Action
Target of Action
The primary target of 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one is the M1 muscarinic receptor . This receptor is a type of muscarinic acetylcholine receptor, which plays a crucial role in the nervous system. It is involved in mediating various physiological responses, including inhibition of adenylate cyclase, breakdown of phosphoinositides, and modulation of potassium channels .
Mode of Action
8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one acts as a partial agonist at the M1 muscarinic receptor This partial activation can modulate the receptor’s response and lead to changes in the cell’s activity .
Biochemical Pathways
Upon activation of the M1 receptor, 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one enhances the current of the N-methyl-d-aspartate (NMDA) receptor in the hippocampus . The NMDA receptor is a glutamate receptor and ion channel protein found in nerve cells. It is activated when glutamate and glycine (or D-serine) bind to it, and when the postsynaptic cell is depolarized. This allows positively charged ions to flow through the cell membrane .
Result of Action
The activation of the M1 receptor and the enhancement of the NMDA receptor current by 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one can lead to various molecular and cellular effects. These effects would depend on the specific physiological context, including the type of cell and the overall state of the nervous system .
Biochemical Analysis
Biochemical Properties
8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one has been found to interact with M1 muscarinic receptors and δ-opioid receptors . It acts as a partial agonist at the M1 receptor, enhancing the current of N-methyl-d-aspartate (NMDA) receptors in the hippocampus . It also acts as an agonist at the δ-opioid receptor .
Cellular Effects
In cellular studies, 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one has been observed to decrease the outward current in excitatory neurons . This effect is more pronounced when the compound is applied alone than when it is combined with clozapine . The compound’s effect on excitatory neurons is significantly suppressed by pirenzepine and atropine .
Molecular Mechanism
At the molecular level, 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one exerts its effects through binding interactions with biomolecules and changes in gene expression. It binds preferentially to M1 muscarinic receptors and δ-opioid receptors . It also suppresses K+ channels via M1 receptors in excitatory cells .
Temporal Effects in Laboratory Settings
It is known that the compound leads to a decrease in TxB2 levels under unstimulated conditions as well as under TSST-1 stimulation .
Properties
IUPAC Name |
3-chloro-5,11-dihydrobenzo[b][1,4]benzodiazepin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2O/c14-8-5-6-11-12(7-8)16-13(17)9-3-1-2-4-10(9)15-11/h1-7,15H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVWNDABPZGGQFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC3=C(N2)C=CC(=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10394689 | |
Record name | 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10394689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50892-62-1 | |
Record name | 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50892-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 11H-Dibenzo(b,E)(1,4)diazepin-11-one, 8-chloro-5,10-dihydro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050892621 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10394689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.160 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 8-CHLORO-5,10-DIHYDRO-11H-DIBENZO(B,E)(1,4)DIAZEPIN-11-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QT944N7MN3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.